1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate

• IUPAC Name: 1-(2-nitrophenyl)sulfonyl-4-(pyridin-4-ylmethyl)piperazine;oxalic acid
• InChI: InChI=1S/C16H18N4O4S.C2H2O4/c21-20(22)15-3-1-2-4-16(15)25(23,24)19-11-9-18(10-12-19)13-14-5-7-17-8-6-14;3-1(4)2(5)6/h1-8H,9-13H2;(H,3,4)(H,5,6)
• InChI Key: LQLPQROWPOUWDR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=NC=C2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-].C(=O)(C(=O)O)O
• Molecular Formula: C18H20N4O8S
• Molecular Weight: 452.4 g/mol

Description

NPP-1 is a potent and selective inhibitor of a specific type of protein called protein phosphatase 1 (PP1). PP1 is a crucial regulator of various cellular processes, including synaptic plasticity, learning, and memory. Therefore, NPP-1 has been of great interest to researchers in the field of neuroscience.

Mechanism of Action

NPP-1 selectively inhibits the activity of 1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate, which leads to the modulation of various downstream signaling pathways. This compound is involved in the regulation of several proteins, including tau, alpha-synuclein, and AMPA receptors, which are implicated in the pathogenesis of neurological disorders. By inhibiting this compound, NPP-1 can modulate the activity of these proteins and improve neurological function.
Biochemical and physiological effects:
NPP-1 has been shown to modulate synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to experience. NPP-1 can enhance long-term potentiation (LTP), a cellular mechanism underlying learning and memory. Furthermore, NPP-1 can reduce neuroinflammation and oxidative stress, which are implicated in the pathogenesis of neurological disorders.

Advantages and Limitations for Lab Experiments

NPP-1 is a potent and selective inhibitor of 1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate, which makes it an ideal tool for studying the role of this compound in various cellular processes. However, NPP-1 has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in lab experiments.

Future Directions

Include optimizing the synthesis method to improve the yield and purity of the final product, developing new formulations of NPP-1 to improve its solubility and stability, and conducting clinical trials to evaluate its safety and efficacy in humans.
In conclusion, NPP-1 is a novel small molecule inhibitor that has shown promising results in preclinical studies for the treatment of neurological disorders. Its selective inhibition of 1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate makes it an ideal tool for studying the role of this compound in various cellular processes. Further research is needed to evaluate its potential for clinical use and optimize its synthesis method and formulation.

Scientific Research Applications

NPP-1 has been extensively studied in various animal models of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. In these studies, NPP-1 has shown to improve cognitive function, reduce motor deficits, and prevent seizures.